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Compound of Interest

Compound Name: 2-Methyl-3-nitrobenzoic acid

Cat. No.: B045969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

2-Methyl-3-nitrobenzoic acid (CAS No. 1975-50-4). The information is intended for

professionals in research and development who may handle this compound. All data is

compiled from publicly available Safety Data Sheets (SDS) and chemical databases.

Hazard Identification and Classification
2-Methyl-3-nitrobenzoic acid is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It poses specific risks

related to skin, eye, and respiratory irritation.

Table 1: GHS Classification[1][2][3]

Hazard Class Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Irritation Category 2
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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GHS Label Elements[1][2]

Element Description

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements (Prevention)

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/eye protection/face protection.

Precautionary Statements (Response)

P302+P352: IF ON SKIN: Wash with plenty of

water.P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.P319: Get medical help if

you feel unwell.P332+P317: If skin irritation

occurs: Get medical help.P362+P364: Take off

contaminated clothing and wash it before reuse.

Precautionary Statements (Storage)

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.P405: Store

locked up.

Precautionary Statements (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant.

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Methyl-3-nitrobenzoic acid is

essential for its safe handling and storage.
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Table 2: Physical and Chemical Properties

Property Value Source

Appearance

Fine needles or light

beige/white/yellow crystalline

powder

[3][4][5][6][7]

Molecular Formula C₈H₇NO₄ [7][8]

Molecular Weight 181.15 g/mol [7][8]

Melting Point 182 - 186 °C (359.6 - 366.8 °F) [3][6][8]

Boiling Point No data available [3]

Flash Point 151.9 °C [9]

Autoignition Temperature No data available [3]

Solubility in Water Insoluble [4][5][6][10]

Storage Class 11 - Combustible Solids [8]

Toxicological Information
While specific quantitative toxicity data such as LD50 and LC50 are not readily available for 2-
Methyl-3-nitrobenzoic acid, general toxicological effects have been identified. The primary

hazards are irritation to the skin, eyes, and respiratory system. Inhalation, ingestion, or skin

contact with the material may cause severe injury.[1][10]

Table 3: Summary of Toxicological Effects
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Effect Description

Acute Toxicity

Data not available. However, it is described as

potentially toxic, and contact may cause severe

injury.[1][10]

Skin Irritation Causes skin irritation (Category 2).[1][2][3]

Eye Irritation
Causes serious eye irritation (Category 2).[1][2]

[3]

Respiratory Irritation
May cause respiratory irritation (Category 3).[1]

[2][3]

Carcinogenicity, Mutagenicity, Reproductive

Toxicity
No data available to classify in these categories.

Occupational Exposure Limits Not established.[2][11]

Experimental Protocols
The hazard classifications for 2-Methyl-3-nitrobenzoic acid are based on standardized

experimental protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD).

Skin Irritation Testing (Based on OECD Guideline 439)
The determination that a substance causes skin irritation is often made using an in vitro test

method involving a Reconstructed Human Epidermis (RhE) model.[1][4][5][12] This method is a

humane and scientifically validated alternative to traditional animal testing.[1][5]

Methodology:

Tissue Preparation: Commercially available RhE models, which mimic the upper layers of

human skin, are equilibrated in culture medium.[5][12]

Application of Test Substance: A precise amount of the test chemical (in this case, 2-Methyl-
3-nitrobenzoic acid) is applied topically to the surface of the RhE tissue.[1][4]
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Exposure and Incubation: The tissue is exposed to the chemical for a defined period (e.g., up

to 4 hours).[1][4][12] Afterward, the chemical is removed by rinsing, and the tissue is

transferred to fresh medium for a post-incubation recovery period (e.g., 42 hours).[12]

Viability Assessment: Cell viability is measured using a colorimetric assay, most commonly

the MTT assay. Viable cells convert the MTT dye into a blue formazan salt, which is then

extracted and measured spectrophotometrically.[1][12]

Classification: The viability of the treated tissue is compared to that of a negative control. If

the cell viability is reduced to ≤ 50%, the substance is classified as a skin irritant (GHS

Category 2).[1][5][12]
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Experimental Workflow for In Vitro Skin Irritation Test (OECD 439)
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Eye Irritation Testing (Based on OECD Guideline 405)
The potential for a substance to cause serious eye irritation is typically assessed using an in

vivo test, historically performed on rabbits.[13] However, a weight-of-the-evidence approach,

including in vitro data, is strongly recommended to minimize animal testing.[14][15][16]

Methodology:

Animal Selection and Preparation: Healthy, adult albino rabbits are used for the test.[15]

Prior to the test, systemic analgesics and topical anesthetics are administered to minimize

pain and distress.[13][14]

Application of Test Substance: A single dose of the test substance is applied into the

conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a

control.[13][14][17]

Observation Period: The eyes are examined for ocular lesions at specific intervals (e.g., 1,

24, 48, and 72 hours after application).[15][16] The observation period can extend up to 21

days to assess the reversibility of the effects.[13][15][16]

Scoring of Effects: The degree of eye irritation is evaluated by scoring lesions of the cornea,

iris, and conjunctiva.

Classification: Based on the severity and reversibility of the observed ocular lesions, the

substance is classified. A substance causing effects that are fully reversible within 21 days is

classified as an eye irritant (GHS Category 2). More severe or irreversible effects would lead

to a higher classification.
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Experimental Workflow for In Vivo Eye Irritation Test (OECD 405)
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Adherence to strict safety protocols is mandatory when handling 2-Methyl-3-nitrobenzoic acid
to prevent exposure and ensure a safe laboratory environment.

Engineering Controls
Ventilation: Handle in a well-ventilated place.[1] Use only outdoors or in a properly

functioning chemical fume hood to avoid the formation and inhalation of dust and aerosols.

[1][14]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure.

Table 4: Recommended Personal Protective Equipment[1][14]
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Body Part Protection
Specifications and Best
Practices

Eyes/Face
Safety Goggles with Side

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield may be necessary

for tasks with a higher risk of

splashing.

Skin Chemical-resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves prior to use and change

them immediately if

contaminated.

Protective Clothing

Wear a lab coat. For larger

quantities or splash risk,

impervious or flame-resistant

clothing may be required.

Respiratory Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate cartridge (e.g.,

N95 or equivalent).[8]

Handling Procedures
Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1][14]

Wash hands and any exposed skin thoroughly after handling.[1][14]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Storage Conditions
Store in a tightly closed container.[1][14]
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Keep in a dry, cool, and well-ventilated place.[1][14]

Store locked up.[1][14]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[14]

Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an accidental exposure or spill.

First Aid Measures
Table 5: First Aid Procedures[1][14]

Exposure Route Procedure

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, get medical advice/attention.

Eye Contact

Immediately rinse cautiously with water for

several minutes (at least 15 minutes). Remove

contact lenses, if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and

breathing vapors or dust. Use the recommended PPE. Remove all sources of ignition.[1]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.[1]

Containment and Cleaning: Dampen the solid spill material with a suitable solvent like

alcohol to prevent dust from becoming airborne.[4] Collect the material using spark-proof

tools and place it in a suitable, closed container for disposal.[1][4] Clean the spill area

thoroughly.

Fire-Fighting Measures
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or Halon extinguisher.[1]

Water spray or alcohol-resistant foam can also be used.[14]

Specific Hazards: The compound is probably combustible.[1][4][10] Fire may produce

irritating, corrosive, and/or toxic gases, including nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO₂).[4][14]

Protective Equipment: Fire-fighters should wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1][14]
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Logical Flow for Safety and Emergency Response

Handling & Storage

Accident Scenarios

Response Procedures
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(Gloves, Goggles, Lab Coat)
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If accident occurs

Spill

If accident occurs

Fire

If accident occurs

Store in Cool, Dry, Ventilated Area
Away from Incompatibles

Administer First Aid
(See Table 5)
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Flowchart for Safety and Emergency Response

Stability and Reactivity
Reactivity: As a carboxylic acid, it will react with bases in neutralization reactions, which can

generate substantial heat.[1][4][10]
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Chemical Stability: The material is stable under recommended storage conditions.[14]

Conditions to Avoid: Excess heat, dust formation, and contact with incompatible materials.

[14]

Incompatible Materials: Strong oxidizing agents and strong bases.[14]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form

nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO₂).[14]

This technical guide is intended to provide essential safety information for trained

professionals. Always consult the most current Safety Data Sheet (SDS) from your supplier

before handling 2-Methyl-3-nitrobenzoic acid and ensure that all laboratory personnel are

trained on its specific hazards and the appropriate emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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